2-Methylpyridin-3-YL chloroformate

• Molecular Formula: C7H6ClNO2
• Molecular Weight: 171.58 g/mol
• IUPAC Name: (2-methylpyridin-3-yl) carbonochloridate
• InChI: InChI=1S/C7H6ClNO2/c1-5-6(11-7(8)10)3-2-4-9-5/h2-4H,1H3
• InChI Key: AYEUTZVHXMXTHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=N1)OC(=O)Cl

Description

2-Methylpyridin-3-yl chloroformate (CAS 1506047-14-8) is a chemical reagent with the molecular formula C7H6ClNO2 and a molecular weight of 171.58 g/mol. It is a specialized chloroformate ester featuring a methyl-substituted pyridine ring, which serves as a versatile synthetic intermediate in medicinal chemistry and radiopharmaceutical development. Its primary research value lies in its role as a key building block for the synthesis of more complex molecules. A significant application is its use in preparing carbamate derivatives, which are crucial in drug discovery. For instance, this compound serves as a core structure in the synthesis of potent Receptor-Interacting Protein 1 Kinase (RIPK1) inhibitors such as cyclohexyl (5-(2-acetamidobenzo[d]thiazol-6-yl)-2-methylpyridin-3-yl)carbamate (PK68) . RIPK1 is a critical regulator of cellular necroptosis and is implicated in pathologies including neuroinflammation, neurodegeneration, and carcinogenesis . Furthermore, the compound has been utilized in the radiosynthesis of [11C-carbonyl]PK68, a potential Positron Emission Tomography (PET) tracer, demonstrating its utility in developing diagnostic imaging agents for neurological targets . The reactivity of 2-Methylpyridin-3-yl chloroformate is characterized by the highly electrophilic chloroformate group. This group readily undergoes reactions with nucleophiles such as amines and alcohols to form carbamate and ester linkages, respectively . This mechanism allows researchers to efficiently introduce the 2-methylpyridin-3-yloxy moiety into target molecules, facilitating the exploration of structure-activity relationships in pharmaceutical candidates . Handling and Safety: This product is strictly for Research Use Only. It is not intended for diagnostic or therapeutic use, nor for human or veterinary applications. Researchers should consult the Safety Data Sheet (SDS) and adhere to all safe laboratory practices when handling this compound.

Synthetic Methodologies for 2 Methylpyridin 3 Yl Chloroformate

Phosgene-Based Synthetic Routes

The most established methods for the synthesis of chloroformates, including the pyridyl analogue, involve the use of phosgene (B1210022) or its more manageable surrogates. These reagents act as the source of the carbonyl chloride group.

The direct reaction of an alcohol or phenol (B47542) with phosgene gas is a long-standing method for producing chloroformates. justia.com In the case of 2-Methylpyridin-3-YL chloroformate, the precursor is 2-Methylpyridin-3-ol. The reaction involves the attack of the hydroxyl group of the pyridine (B92270) derivative on the electrophilic carbonyl carbon of phosgene, leading to the displacement of a chloride ion and the subsequent elimination of hydrogen chloride (HCl).

Typically, this reaction is performed in the presence of a base, such as pyridine or triethylamine, to neutralize the HCl byproduct. wikipedia.org The synthesis of aryl chloroformates from less reactive phenols may require more forcing conditions, such as temperatures above 75°C, or the initial conversion of the phenol to a more reactive alkali metal phenoxide. justia.comgoogle.com

Due to the extreme toxicity and hazardous nature of phosgene gas, solid and liquid surrogates have been developed and are widely used in laboratory and industrial settings. wikipedia.orgguidechem.com Triphosgene (B27547), a stable crystalline solid, and diphosgene (trichloromethyl chloroformate), a less volatile liquid, are common and safer alternatives. wikipedia.orgnih.govorgsyn.org These compounds decompose in situ to generate phosgene under the reaction conditions. One molecule of triphosgene is equivalent to three molecules of phosgene. wikipedia.org

The reaction of 2-Methylpyridin-3-ol with triphosgene or diphosgene follows a similar mechanism to that of direct phosgenation and is generally performed in an inert solvent. justia.comgoogle.com This approach offers significant advantages in terms of handling and safety. guidechem.com The reaction is versatile and can be applied to a wide range of alcohols and phenols to produce the corresponding chloroformates in excellent yields. justia.comgoogle.com

Table 1: Representative Phosgene Surrogate-Based Synthesis of Chloroformates

Precursor Alcohol	Phosgene Surrogate	Base/Catalyst	Solvent	Temperature (°C)	Yield (%)
n-Octanol	Triphosgene	Sodium Carbonate / DMF	Toluene	Room Temp.	90
Benzyl (B1604629) Alcohol	Triphosgene	Sodium Carbonate / DMF	Toluene	0	70 (conversion)
2-Mercaptopyridine (B119420)	Triphosgene	Triethylamine	Dichloromethane	0-5	-
Amino Acids	Diphosgene	-	-	55-60	High

This table presents data from various sources for the synthesis of different chloroformates to illustrate typical reaction conditions and yields. Specific yield for the 2-mercaptopyridine reaction was not provided in the source material. justia.comorgsyn.orgorgsyn.org

Development of Non-Phosgene Alternative Methodologies for Chloroformate Synthesis

The inherent dangers associated with phosgene and its surrogates have driven research into developing non-phosgene synthetic routes for carbonyl-containing compounds. For some industrial chemicals like polycarbonates, successful non-phosgene processes have been developed using carbon dioxide (CO2) as a starting material. However, for the specific synthesis of aryl chloroformates like 2-Methylpyridin-3-YL chloroformate, published non-phosgene methodologies are not prevalent, and phosgene-based routes remain the standard. Conceptually, alternative routes could involve the catalytic carbonylation of the corresponding alcohol under different conditions, but specific examples for this class of compounds are scarce in the literature.

Optimization of Reaction Conditions and Yields in 2-Methylpyridin-3-YL Chloroformate Synthesis

To maximize the efficiency and output of the synthesis of 2-Methylpyridin-3-YL chloroformate, careful optimization of reaction parameters is essential.

The formation of chloroformates from alcohols and phosgene (or its surrogates) is often facilitated by a catalyst. google.com Organic tertiary amines, such as triethylamine, or nitrogen-containing heterocyclic compounds like pyridine, are commonly used. justia.comwikipedia.org These act as catalysts and also as scavengers for the liberated HCl. In some systems, organic amides like dimethylformamide (DMF) are employed as catalysts, particularly in reactions involving triphosgene. google.com The choice of catalyst can significantly influence the reaction rate and the purity of the final product.

The selection of an appropriate solvent and the control of reaction temperature are critical for achieving high yields and selectivity. The reaction is typically carried out in inert organic solvents such as toluene, dichloromethane, or chloroform. google.comorgsyn.org

The reaction temperature is carefully controlled to manage the exothermic nature of the reaction and to prevent the decomposition of the product. For many chloroformate syntheses using triphosgene, the reaction is conducted at temperatures ranging from 0°C to ambient temperature (around 25°C). google.com The reaction time can vary from one to 48 hours depending on the substrate and conditions. google.com Maintaining a low temperature, often between 0-5°C, especially during the addition of the phosgene surrogate, is a common strategy to control the reaction. orgsyn.org

Table 2: Influence of Reaction Parameters on Chloroformate Synthesis

Parameter	Condition	Effect on Reaction	Source
Temperature	0°C to 25°C	Preferred range for triphosgene reactions to ensure stability and control.	google.com
Temperature	>75°C	May be required for less reactive phenols.	justia.comgoogle.com
Solvent	Toluene	Common inert solvent for these reactions.	google.com
Solvent	Dichloromethane	Effective solvent, often used at low temperatures.	orgsyn.org
Catalyst	Triethylamine / Pyridine	Acts as catalyst and HCl scavenger.	justia.comwikipedia.org
Catalyst	Dimethylformamide (DMF)	Used as a catalyst, particularly with triphosgene.	google.com
Base	Sodium Carbonate	Inorganic base used to neutralize HCl.	google.com

Chemical Reactivity and Transformation Mechanisms of 2 Methylpyridin 3 Yl Chloroformate

Nucleophilic Acyl Substitution Reactions

2-Methylpyridin-3-yl chloroformate, as a chloroformate ester, is characterized by its reactivity in nucleophilic acyl substitution reactions. masterorganicchemistry.comlibretexts.orgopenstax.org This class of reactions involves the displacement of the chloride ion, a good leaving group, by a nucleophile. youtube.com The general mechanism proceeds through a tetrahedral intermediate formed by the attack of the nucleophile on the electrophilic carbonyl carbon. openstax.orglibretexts.org This intermediate then collapses, expelling the chloride ion and forming a new bond between the carbonyl carbon and the nucleophile. openstax.orglibretexts.org

The reactivity of chloroformates is a key aspect of their synthetic utility. nih.gov They are more reactive than esters and amides but less reactive than acid halides in nucleophilic acyl substitution reactions. youtube.com This graded reactivity allows for selective transformations in the presence of other functional groups.

Formation of Carbamates

A significant application of 2-methylpyridin-3-yl chloroformate is in the synthesis of carbamates. google.com Carbamates are esters of carbamic acid and are important functional groups in many biologically active molecules and polymers. The formation of carbamates from chloroformates is a classic example of nucleophilic acyl substitution. libretexts.orgyoutube.comnih.gov

The reaction of 2-methylpyridin-3-yl chloroformate with primary or secondary amines leads to the formation of N-substituted carbamates. libretexts.orgyoutube.comnih.gov In this reaction, the lone pair of electrons on the nitrogen atom of the amine acts as the nucleophile, attacking the carbonyl carbon of the chloroformate. noaa.gov A subsequent loss of a proton and the chloride ion yields the corresponding carbamate (B1207046). This reaction is typically carried out in the presence of a base to neutralize the hydrogen chloride that is formed. noaa.gov

The general reaction can be represented as follows:

R-NH₂ + ClCO₂(2-methylpyridin-3-yl) → R-NHCO₂(2-methylpyridin-3-yl) + HCl

This method is a versatile and widely used strategy for the synthesis of a diverse range of carbamates due to the ready availability of various amines.

The reaction of 2-methylpyridin-3-yl chloroformate with various amine nucleophiles provides a direct route to a variety of substituted pyridinyl carbamates. libretexts.orgyoutube.comresearchgate.net These compounds incorporate the 2-methylpyridin-3-yl moiety, which can be a desirable feature in medicinal chemistry and materials science. The specific properties of the resulting carbamate can be tuned by varying the structure of the amine nucleophile.

Reactant 1	Reactant 2	Product
2-Methylpyridin-3-YL chloroformate	Primary Amine (R-NH₂)	N-Alkyl/Aryl-2-methylpyridin-3-yl carbamate
2-Methylpyridin-3-YL chloroformate	Secondary Amine (R₂NH)	N,N-Dialkyl/Aryl-2-methylpyridin-3-yl carbamate

Formation of Carbonates

In a similar fashion to carbamate formation, 2-methylpyridin-3-yl chloroformate can react with alcohols or phenols to yield carbonates. google.com The oxygen atom of the hydroxyl group acts as the nucleophile, attacking the carbonyl carbon of the chloroformate. The reaction typically requires a base to facilitate the deprotonation of the alcohol and to neutralize the HCl byproduct. This reaction allows for the synthesis of unsymmetrical carbonates, where one of the organic groups is the 2-methylpyridin-3-yl moiety.

The general reaction is:

R-OH + ClCO₂(2-methylpyridin-3-yl) → R-OCO₂(2-methylpyridin-3-yl) + HCl

Formation of Urea (B33335) Derivatives

The synthesis of urea derivatives can also be achieved using 2-methylpyridin-3-yl chloroformate. google.com This transformation involves a two-step process. First, the chloroformate reacts with an amine to form a carbamate intermediate, as described in section 3.1.1.1. This carbamate can then be further reacted with a second amine to yield a urea derivative. Alternatively, isocyanates generated from the chloroformate can react with amines to form ureas. nih.gov This methodology is valuable for creating unsymmetrical ureas where one of the nitrogen substituents is the 2-methylpyridin-3-yl group.

Reactant 1	Reactant 2	Intermediate	Final Product
2-Methylpyridin-3-YL chloroformate	Primary Amine (R¹-NH₂)	N-(2-methylpyridin-3-yl)oxycarbonyl-R¹-amine	N-(2-methylpyridin-3-yl)-N'-R²-urea
Secondary Amine (R²-NH₂)

Strategies for Pyridine (B92270) Ring Functionalization and Derivatization

The 2-methylpyridin-3-yl group within the chloroformate molecule offers opportunities for further functionalization and derivatization of the pyridine ring itself. Current time information in Bangalore, IN.researchgate.net While the primary reactivity lies at the chloroformate group, the pyridine ring can undergo various transformations, either before or after the chloroformate has been reacted.

For instance, the methyl group on the pyridine ring can be a site for oxidation or halogenation reactions. The pyridine nitrogen can be quaternized to form pyridinium (B92312) salts, which can alter the electronic properties of the ring and influence subsequent reactions. Furthermore, electrophilic aromatic substitution reactions on the pyridine ring are possible, although the electron-withdrawing nature of the chloroformate and the pyridine nitrogen itself can make these reactions challenging. The specific conditions for these transformations would need to be carefully chosen to be compatible with the reactive chloroformate functionality.

Regioselective Transformations at the Pyridine Moiety

The pyridine ring in 2-Methylpyridin-3-YL chloroformate can undergo transformations that are directed to specific positions, a phenomenon known as regioselectivity. The electronic nature of the pyridine ring, influenced by the nitrogen atom and the substituents, governs the outcome of these reactions.

Research into the reactivity of pyridine derivatives with organometallic reagents in the presence of chloroformates has revealed a distinct pattern of regioselectivity. For instance, the reaction of pyridine with lithium dialkyl- or diarylcuprates in the presence of methyl chloroformate predominantly yields 1,4-dihydropyridine (B1200194) derivatives. researchgate.net In this transformation, the corresponding 1,2-dihydropyridine isomers are also formed, but in significantly smaller amounts, highlighting the preference for addition at the 4-position. researchgate.net This suggests that 2-Methylpyridin-3-YL chloroformate could similarly react with nucleophiles to form substituted dihydropyridines, with the regiochemical outcome influenced by the existing methyl and chloroformate groups.

The formation of alkylidene dihydropyridines represents another facet of the reactivity of alkylpyridines with chloroformates. researchgate.net These intermediates can be pivotal in directing subsequent functionalization. Furthermore, the inherent reactivity of the pyridine nucleus can be modulated by transforming it into a pyridine N-oxide. This modification significantly alters the electronic distribution in the ring, enabling highly regioselective halogenation at the 2-position, which provides a practical route to various 2-halo-substituted pyridines. nih.gov

The concept of aryne distortion, influenced by substituents, has also been used to control the regioselectivity of nucleophilic additions to pyridyne intermediates. nih.gov A substituent's electronic properties can perturb the geometry of the transient pyridyne, directing incoming nucleophiles to a specific carbon atom of the aryne bond. nih.gov While not directly studied for 2-Methylpyridin-3-YL chloroformate, these principles suggest that the methyl and chloroformate groups would exert a significant directing influence on such transformations.

Table 1: Regioselective Reactions of Pyridine Derivatives

Reaction Type	Reagents	Major Product	Minor Product	Reference
Cuprate Addition	Lithium dialkylcuprate, Methyl chloroformate	1-Carbomethoxy-4-alkyl-1,4-dihydropyridine	1-Carbomethoxy-2-alkyl-1,2-dihydropyridine	researchgate.net
Halogenation	Halogenating agent on Pyridine N-Oxide	2-Halo-substituted pyridine	-	nih.gov

Exploration of Cross-Coupling Reactions Involving Pyridine Substituents

Cross-coupling reactions are a cornerstone of modern organic synthesis, and the pyridine scaffold of 2-Methylpyridin-3-YL chloroformate is well-suited for such transformations. The chloroformate group itself can participate directly in palladium-catalyzed cross-coupling reactions.

A notable example is the Suzuki-type cross-coupling of arylboronic acids with chloroformates, which provides a direct route to arylcarboxylic esters. researchgate.net This reaction typically employs a palladium catalyst, such as Pd(PPh₃)₄, sometimes in the presence of a co-catalyst like Cu₂O, under mild conditions. researchgate.net This methodology allows for the formation of a new carbon-carbon bond at the carbonyl carbon of the chloroformate.

Beyond the chloroformate, substituents on the pyridine ring can be introduced or modified using cross-coupling chemistry. For these reactions to occur, a handle, such as a halogen atom, is typically required on the pyridine ring. Should a halogen be present on the 2-Methylpyridin-3-YL chloroformate backbone, a variety of cross-coupling reactions, such as the Suzuki-Miyaura, Stille, or Buchwald-Hartwig reactions, could be employed to introduce a wide range of substituents. For example, the Suzuki reaction has been effectively used to couple arylboronic pinacolate esters with vinyl triflates, demonstrating its utility in complex settings, although reactions involving pyridine triflates have sometimes resulted in lower yields. nih.gov

The choice of catalyst and ligands is critical for the success of these reactions. Systems based on palladium acetate (B1210297) with phosphine (B1218219) ligands like triphenylphosphine (B44618) or tricyclohexylphosphine (B42057) have proven effective. nih.gov The development of robust catalyst systems, such as those using biarylphosphine ligands, has expanded the scope of cross-coupling to include less reactive electrophiles like aryl mesylates and tosylates. nih.gov

Table 2: Potential Cross-Coupling Reactions

Reaction Name	Coupling Partners	Catalyst System (Example)	Product Type	Reference
Suzuki-Miyaura	Arylboronic acid + Chloroformate	Pd(PPh₃)₄ / Cu₂O	Aryl ester	researchgate.net
Suzuki-Miyaura	2-Azidoarylboron pinacolate ester + Vinyl triflate	PdCl₂(PPh₃)₂	Aryl azide	nih.gov
Suzuki-Miyaura	Aryl chloride + Sulfonamidomethyltrifluoroborate	RuPhos/Pd	Arylsulfonamidomethyl	nih.gov

Mechanistic Investigations of Chloroformate Reactivity

The reactivity of the chloroformate group in 2-Methylpyridin-3-YL chloroformate is central to its utility as a synthetic reagent. The carbon atom of the chloroformate is highly electrophilic and readily undergoes nucleophilic substitution.

The general reaction mechanism involves the attack of a nucleophile (such as an amine, alcohol, or thiol) on the carbonyl carbon. evitachem.comwikipedia.org This leads to the formation of a tetrahedral intermediate. The subsequent collapse of this intermediate and expulsion of the chloride ion results in the formation of a new derivative, such as a carbamate, carbonate, or thiocarbonate. evitachem.comwikipedia.org

Kinetic studies on the reaction of substituted pyridines with methyl chloroformate have provided deeper mechanistic insights. These studies revealed a curved Brønsted plot, which is consistent with a change in the rate-determining step. rsc.org For less reactive pyridines, the breakdown of the zwitterionic tetrahedral intermediate is rate-limiting. Conversely, for more reactive pyridines, the formation of this intermediate becomes the rate-determining step. rsc.org This indicates that the tetrahedral intermediate has a finite lifetime and is just stable enough to exist.

The mechanism can also be influenced by the solvent and the structure of the chloroformate. Solvolysis studies of p-nitrobenzyl chloroformate suggest a dominant addition-elimination pathway, where the rate-determining step is the nucleophilic addition. lookchemmall.com In contrast, investigations into the solvolysis of other chloroformates, like phenyl chloroformate, are consistent with a concerted Sₙ2 displacement mechanism, particularly for aminolysis and methanolysis. rsc.org For isopropyl chloroformate, the mechanism can shift from a bimolecular addition-elimination pathway in more nucleophilic solvents to a unimolecular fragmentation-ionization pathway in highly ionizing solvents. nih.gov The reaction between a chloroformate and a nucleophile like pyridine can be very rapid, leading to the formation of a pyridinium salt, which can alter the subsequent reactivity of the molecule. researchgate.net

Table 3: Mechanistic Pathways for Chloroformate Reactions

Proposed Mechanism	Key Feature	Reactants/Conditions	Reference
Addition-Elimination	Stepwise formation of a tetrahedral intermediate	p-Nitrobenzyl chloroformate solvolysis	lookchemmall.com
Addition-Elimination (changing rate-determining step)	Zwitterionic tetrahedral intermediate	Substituted pyridines + Methyl chloroformate	rsc.org
Concerted Sₙ2 Displacement	Associative transition state with little bond breaking	Phenyl chloroformates + Aniline/Methanol	rsc.org
Unimolecular (Sₙ1-like)	Fragmentation-ionization	Isopropyl chloroformate in highly ionizing solvents	nih.gov

Strategic Applications of 2 Methylpyridin 3 Yl Chloroformate in Complex Molecule Synthesis

Employment as a Building Block for Advanced Heterocyclic Systems

The inherent reactivity of 2-methylpyridin-3-yl chloroformate makes it an excellent building block for the synthesis of advanced heterocyclic systems. ossila.comsigmaaldrich.comaksci.comapolloscientific.co.uk Heterocyclic compounds are a cornerstone of medicinal chemistry and materials science, forming the core of numerous pharmaceuticals, agrochemicals, and organic electronic materials. ossila.comsigmaaldrich.com The pyridine (B92270) moiety within 2-methylpyridin-3-yl chloroformate provides a foundational scaffold that can be further elaborated and integrated into more complex polycyclic structures. nih.gov

The chloroformate group is highly susceptible to nucleophilic attack by a variety of functional groups, including amines, alcohols, and thiols. evitachem.com This reactivity allows for the facile introduction of the 2-methylpyridin-3-yloxycarbonyl moiety into other molecules, which can then undergo subsequent intramolecular reactions to form new heterocyclic rings. For instance, reaction with a bifunctional nucleophile can lead to a cyclization event, generating a fused or bridged heterocyclic system containing the pyridine ring. The ability to form carbamates, carbonates, and thiocarbonates through reactions with amines, alcohols, and thiols respectively, opens up diverse pathways for constructing these complex structures. evitachem.com

Utility as a Reagent in Multi-Step Organic Syntheses

Beyond its role as a primary building block, 2-methylpyridin-3-yl chloroformate serves as a critical reagent in various multi-step organic syntheses. nih.govworktribe.com Its application facilitates the introduction of specific functionalities and the construction of key intermediates that are essential for the assembly of larger, more intricate molecules.

A key utility of 2-methylpyridin-3-yl chloroformate lies in its ability to generate a wide range of functionalized intermediates. d-nb.info The reaction of the chloroformate with nucleophiles leads to the formation of stable, yet reactive, derivatives that can be carried through multiple synthetic steps.

For example, the formation of carbamates and carbonates from amines and alcohols, respectively, introduces a protected form of these functional groups that can be deprotected or further transformed at a later stage of the synthesis. evitachem.com This strategy is particularly useful in the synthesis of complex natural products and pharmaceuticals where selective functional group manipulation is paramount. Furthermore, the resulting pyridyl-containing intermediates can influence the reactivity and selectivity of subsequent reactions due to the electronic properties of the pyridine ring.

A notable application is in the synthesis of complex amides. For instance, the activation of carboxylic acids can be achieved through the formation of a mixed anhydride (B1165640) with the chloroformate, which then readily reacts with amines to form the desired amide bond. This method is often employed when direct coupling methods are inefficient.

The following table summarizes the types of functionalized intermediates that can be prepared using 2-methylpyridin-3-yl chloroformate:

Nucleophile	Resulting Functional Group	Intermediate Class
Amine (R-NH₂)	Carbamate (B1207046)	Pyridyl Carbamates
Alcohol (R-OH)	Carbonate	Pyridyl Carbonates
Thiol (R-SH)	Thiocarbonate	Pyridyl Thiocarbonates
Carboxylic Acid (R-COOH)	Mixed Anhydride	Pyridyl Mixed Anhydrides

This table is based on the general reactivity of chloroformates. evitachem.com

The creation of chemical libraries containing a multitude of structurally diverse compounds is a cornerstone of modern drug discovery and materials science. nih.gov 2-Methylpyridin-3-yl chloroformate is an ideal reagent for this purpose, enabling the rapid and efficient construction of diverse molecular scaffolds. nih.gov

The concept of "scaffold hopping," where the core structure of a biologically active molecule is altered to explore new chemical space and improve properties, can be effectively implemented using this reagent. nih.gov By reacting 2-methylpyridin-3-yl chloroformate with a library of diverse amines, alcohols, or other nucleophiles, a large array of pyridyl-containing compounds can be generated. Each of these products possesses a common 2-methylpyridin-3-yloxycarbonyl core but differs in the appended R-group, leading to a library with significant structural and functional diversity.

The generation of such libraries is crucial for high-throughput screening campaigns aimed at identifying new lead compounds for drug development or novel materials with desired properties. The modular nature of the synthesis, facilitated by the reliable reactivity of the chloroformate, makes it amenable to automated and parallel synthesis techniques, further accelerating the discovery process.

Precursor in the Synthesis of Advanced Pyridyl Derivatives

The 2-methylpyridin-3-yl moiety is a privileged structure in medicinal chemistry, and as such, the development of synthetic routes to advanced pyridyl derivatives is of significant interest. nih.gov 2-Methylpyridin-3-yl chloroformate serves as a key precursor in the synthesis of these specialized compounds, including those with isotopic labels for imaging applications and structurally diversified analogues for structure-activity relationship studies. mdpi.commdpi.com

Positron Emission Tomography (PET) is a powerful molecular imaging technique that relies on the use of radiolabeled tracers. Carbon-11 ([11C]), with its short half-life of 20.4 minutes, is a commonly used positron-emitting radionuclide. The development of rapid and efficient methods for incorporating [11C] into organic molecules is a critical area of research. nih.govresearchgate.netscispace.com

While direct radiosynthesis of [11C]2-methylpyridin-3-yl chloroformate is not commonly reported, the underlying principles of [11C]carbonyl chemistry are relevant. The synthesis of [11C]carbonyl compounds often involves the reaction of a precursor with [11C]carbon monoxide ([11C]CO) or [11C]carbon dioxide ([11C]CO2). nih.govnih.gov For instance, [11C]phosgene or its equivalents can be generated from [11C]CO and then reacted with an alcohol, such as 2-methyl-3-hydroxypyridine, to produce the corresponding [11C]chloroformate. This radiolabeled chloroformate can then be used to introduce the [11C]carbonyl group into a variety of molecules by reacting it with amines or other nucleophiles to form [11C]carbamates, for example.

The following table outlines a general, hypothetical pathway for the synthesis of [11C]carbonyl derivatives using a chloroformate precursor, which could be adapted for 2-methylpyridin-3-yl chloroformate.

Step	Reactants	Product	Purpose
1	[11C]CO or [11C]CO₂	[11C]Phosgene equivalent	Introduction of Carbon-11
2	2-Methyl-3-hydroxypyridine, [11C]Phosgene equivalent	[11C]2-Methylpyridin-3-yl chloroformate	Formation of radiolabeled precursor
3	[11C]2-Methylpyridin-3-yl chloroformate, Nucleophile (e.g., Amine)	[11C]Carbonyl derivative (e.g., Carbamate)	Synthesis of final radiotracer

This table illustrates a conceptual synthetic sequence based on established [11C]carbonylation methodologies. d-nb.infonih.govnih.gov

The ability to easily introduce the 2-methylpyridin-3-yloxycarbonyl group into a wide range of molecules makes 2-methylpyridin-3-yl chloroformate a valuable tool for creating libraries of structurally diversified pyridyl analogues. nih.gov By systematically varying the nucleophilic partner in the reaction, chemists can generate a vast array of compounds with different substituents appended to the pyridyl core via a carbamate, carbonate, or other linkage. evitachem.com

This approach is particularly powerful for structure-activity relationship (SAR) studies in drug discovery. By synthesizing and testing a series of related analogues, researchers can identify the key structural features that are responsible for a compound's biological activity and optimize them to improve potency, selectivity, and pharmacokinetic properties. The versatility of 2-methylpyridin-3-yl chloroformate allows for the exploration of a broad chemical space around the pyridyl scaffold, increasing the probability of discovering novel and effective therapeutic agents.

Advanced Characterization and Theoretical Investigations of 2 Methylpyridin 3 Yl Chloroformate and Its Reaction Products

Spectroscopic Analysis in Reaction Monitoring and Product Verification

Spectroscopic methods are indispensable tools in synthetic chemistry for verifying molecular structures, monitoring reaction progress, and assessing product purity. For a molecule like 2-Methylpyridin-3-YL chloroformate, a combination of Nuclear Magnetic Resonance (NMR), Infrared (IR), Raman, and Mass Spectrometry (MS) provides a comprehensive analytical profile. acs.org

NMR spectroscopy is arguably the most powerful technique for the structural elucidation of organic molecules in solution. researchgate.net For 2-Methylpyridin-3-YL chloroformate, both ¹H and ¹³C NMR provide definitive evidence for its structure by revealing the chemical environment of each hydrogen and carbon atom.

The predicted ¹H NMR spectrum would feature distinct signals for the three aromatic protons on the pyridine (B92270) ring and the three protons of the methyl group. The electron-withdrawing nature of the ring nitrogen and the adjacent chloroformate group significantly influences the chemical shifts of the ring protons, generally shifting them downfield. The proton at the C6 position is expected to be the most downfield due to its proximity to the electronegative nitrogen atom. The methyl group at C2 would appear as a singlet in the typical alkyl-aromatic region.

Similarly, the ¹³C NMR spectrum would show seven distinct carbon signals. The carbonyl carbon of the chloroformate group would be highly deshielded, appearing at a characteristic downfield shift. The carbon atoms of the pyridine ring would have their chemical shifts modulated by the electronic effects of the methyl and chloroformate substituents.

NMR is also crucial for mechanistic insights, allowing chemists to monitor the synthesis of 2-Methylpyridin-3-YL chloroformate from its precursor, 2-methyl-3-hydroxypyridine. nih.gov The disappearance of the hydroxyl proton signal from the starting material and the appearance of a new set of aromatic signals corresponding to the product would confirm the conversion.

Table 1: Predicted ¹H and ¹³C NMR Spectral Data for 2-Methylpyridin-3-YL Chloroformate.

Nucleus	Position	Predicted Chemical Shift (δ, ppm)	Multiplicity	Notes
¹H	-CH₃	~2.5	Singlet	Protons on the methyl group at C2.
H4	~7.4-7.6	Doublet of Doublets	Coupling to H5 and H6.
H5	~7.3-7.5	Doublet of Doublets	Coupling to H4 and H6.
H6	~8.4-8.6	Doublet of Doublets	Downfield shift due to proximity to ring nitrogen.
¹³C	-CH₃	~20-25	-	Methyl carbon at C2.
C2	~155-160	-	Attached to the methyl group.
C3	~145-150	-	Attached to the electron-withdrawing chloroformate group.
C4	~125-130	-	-
C5	~123-128	-	-
C6	~148-152	-	Adjacent to the ring nitrogen.
C=O	~150-155	-	Carbonyl carbon of the chloroformate group.

Vibrational spectroscopy, encompassing both Infrared (IR) and Raman techniques, is fundamental for identifying the functional groups within a molecule. acs.orgnih.gov These methods probe the vibrational modes of chemical bonds, providing a molecular fingerprint. bldpharm.comaps.org

For 2-Methylpyridin-3-YL chloroformate, IR spectroscopy is particularly effective for identifying the highly polar carbonyl (C=O) bond in the chloroformate group. This bond gives rise to a very strong and sharp absorption band in a region typically free from other interfering signals, making it a key diagnostic peak for confirming the product's formation. chemicalbook.comchemicalbook.com Other characteristic bands include those for the C-O and C-Cl single bonds, as well as the various stretching and bending vibrations of the substituted pyridine ring. rsc.orgnist.gov

Raman spectroscopy complements IR by being particularly sensitive to non-polar bonds and symmetric vibrations. The symmetric ring breathing modes of the pyridine skeleton, for instance, often produce strong signals in the Raman spectrum. chemicalbook.comresearchgate.net Analysis of both IR and Raman spectra provides a more complete picture of the molecule's vibrational framework. mdpi.com

Table 2: Characteristic Vibrational Frequencies for 2-Methylpyridin-3-YL Chloroformate.

Vibrational Mode	Functional Group	Expected Frequency (cm⁻¹)	Spectroscopy Technique	Intensity
C-H Stretch (Aromatic)	Pyridine Ring	3000-3100	IR/Raman	Medium-Weak
C-H Stretch (Aliphatic)	-CH₃	2850-3000	IR/Raman	Medium
C=O Stretch	Chloroformate	1775-1800	IR	Very Strong
C=N/C=C Stretch	Pyridine Ring	1400-1600	IR/Raman	Medium-Strong
C-O Stretch	Ester Linkage	1100-1250	IR	Strong
Ring Breathing	Pyridine Ring	~1000	Raman	Strong
C-Cl Stretch	Chloroformate	650-800	IR	Medium-Strong

Mass spectrometry (MS) is a vital analytical technique used to determine the molecular weight and elemental composition of a compound, as well as to gain structural information from its fragmentation patterns. udel.edu It is also widely used in conjunction with chromatographic techniques like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS) to assess the purity of synthetic products. researchgate.netwikipedia.org

For 2-Methylpyridin-3-YL chloroformate (molar mass: 171.58 g/mol ), the mass spectrum would show a molecular ion peak (M⁺). evitachem.com Due to the natural abundance of chlorine isotopes (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio), this peak would appear as a characteristic doublet at m/z 171 and 173, immediately confirming the presence of a single chlorine atom.

Electron impact ionization would induce fragmentation, providing further structural clues. Plausible fragmentation pathways include the loss of a chlorine radical (Cl•) to form an acylium ion, or the cleavage of the entire chloroformyl group. High-resolution mass spectrometry (HRMS) can provide the exact mass of the molecular ion, allowing for the unambiguous determination of its elemental formula. udel.edu

Table 3: Predicted Key Fragments in the Mass Spectrum of 2-Methylpyridin-3-YL Chloroformate.

m/z (for ³⁵Cl)	Proposed Fragment Ion	Formula	Notes
171/173	[M]⁺	[C₇H₆ClNO₂]⁺	Molecular ion peak, showing the isotopic pattern for one chlorine atom.
136	[M - Cl]⁺	[C₇H₆NO₂]⁺	Loss of a chlorine radical.
108	[M - COCl]⁺	[C₆H₆NO]⁺	Loss of the chloroformyl radical. Represents the 2-methyl-3-pyridyloxy cation.
79	[C₅H₄N-CH₂]⁺	[C₆H₆N]⁺	Fragment corresponding to the picolyl cation.
78	[C₅H₄N-CH]⁺•	[C₆H₅N]⁺•	Loss of a hydrogen from the picolyl fragment. mdpi.com

Computational Chemistry and Molecular Modeling Approaches

Theoretical calculations provide deep insights into molecular properties that can be difficult to measure experimentally. researchgate.net Computational chemistry, particularly methods based on Density Functional Theory (DFT), is a powerful tool for investigating the electronic structure, reactivity, and conformational preferences of molecules like 2-Methylpyridin-3-YL chloroformate. doi.orgnih.gov

Density Functional Theory (DFT) has become a standard method for predicting the geometric and electronic properties of molecules. researchgate.netijcce.ac.ir By solving approximations of the Schrödinger equation, DFT can be used to optimize the molecule's geometry, calculate its vibrational frequencies, and map its electronic landscape. rsc.org

For 2-Methylpyridin-3-YL chloroformate, DFT calculations (e.g., using the B3LYP functional) can reveal the distribution of electron density across the molecule. researchgate.net The results would highlight the electrophilic nature of the carbonyl carbon in the chloroformate group, making it the primary site for nucleophilic attack by alcohols or amines to form carbonates and carbamates, respectively. evitachem.com Conversely, the calculations would show that the pyridine ring is electron-deficient due to the electronegativity of the nitrogen atom and the strong electron-withdrawing effect of the chloroformate substituent, making it less susceptible to electrophilic aromatic substitution compared to benzene. nih.gov Analysis of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) can further illuminate the molecule's reactivity and electronic transition properties. doi.org

Table 4: Predicted Reactivity Profile from DFT Analysis.

Site	Predicted Reactivity	Governing Factors
Chloroformate Carbonyl Carbon	Highly Electrophilic	Strong polarization of the C=O bond and the good leaving group ability of the chloride ion. Primary site for nucleophilic acyl substitution.
Pyridine Ring (C4, C5, C6)	Deactivated towards Electrophiles	Electron-withdrawing effects of the ring nitrogen and the 3-chloroformate group reduce electron density on the ring.
Pyridine Ring (C4, C6)	Susceptible to Nucleophiles	The positions ortho and para to the electron-withdrawing nitrogen atom are the most electron-deficient carbons and can be attacked by strong nucleophiles under certain conditions.
Pyridine Nitrogen	Basic / Nucleophilic	The lone pair of electrons on the nitrogen atom is available for protonation or coordination to Lewis acids.

While often drawn as a static, planar structure, 2-Methylpyridin-3-YL chloroformate possesses conformational flexibility due to rotation around its single bonds. The most significant rotations are around the C(3)-O bond and the O-C(O)Cl bond. Computational methods can map the potential energy surface for these rotations to identify the lowest-energy (most stable) conformations. acs.org The final conformation will be a balance between electronic effects (like maximizing conjugation) and steric effects, specifically the potential for steric hindrance between the chloroformate group and the substituents at the C2 (methyl) and C4 (hydrogen) positions.

Stereochemical considerations become important when 2-Methylpyridin-3-YL chloroformate is used to synthesize more complex, chiral derivatives. Although the parent molecule is achiral, its reaction with a chiral nucleophile will produce a mixture of diastereomers. The pre-existing asymmetry of the substituted pyridine ring can influence the stereochemical outcome of these reactions, a factor that can be modeled and predicted using advanced computational techniques. nih.gov Understanding these stereochemical aspects is critical in fields like drug discovery, where the specific three-dimensional arrangement of a molecule is often key to its biological activity.

Emerging Research Frontiers and Future Perspectives for 2 Methylpyridin 3 Yl Chloroformate

Development of Sustainable and Green Synthesis Routes for Pyridinyl Chloroformates

The traditional synthesis of chloroformates often involves highly toxic reagents like phosgene (B1210022) or its derivatives such as triphosgene (B27547). organic-chemistry.orgkobe-u.ac.jp These chemicals pose significant safety and environmental hazards, prompting a shift towards greener and more sustainable synthetic alternatives. kobe-u.ac.jp A significant advancement in this area is the development of "photo-on-demand" synthesis methods. organic-chemistry.orgkobe-u.ac.jpresearchgate.net

This innovative approach utilizes chloroform (CHCl3) as both a solvent and a reagent, eliminating the need for phosgene gas. organic-chemistry.org The process involves the photoirradiation of a chloroform solution containing the corresponding alcohol (in this case, 2-methyl-3-hydroxypyridine) with a low-pressure mercury lamp while bubbling oxygen through the mixture. organic-chemistry.orgkobe-u.ac.jp This in-situ generation of the chloroformate is safer, reduces operational complexity, and is more cost-effective than conventional methods. organic-chemistry.org Furthermore, this method allows for the one-pot conversion of the generated chloroformate into subsequent products like carbonates and carbamates by simply adding an alcohol or amine to the reaction mixture. organic-chemistry.orgresearchgate.net

Another avenue for green synthesis involves the use of alternative, less hazardous carbonylating agents and the exploration of catalytic systems that can operate under milder conditions, thereby reducing energy consumption and waste generation. The use of renewable solvents and flow chemistry processes also represents a key strategy in making the production of pyridinyl chloroformates more sustainable. rsc.org

Synthesis Method	Key Reagents	Safety Profile	Environmental Impact
Traditional Phosgenation	Phosgene (COCl2), Triphosgene	Highly toxic reagents, significant handling risks. kobe-u.ac.jp	Generates hazardous byproducts.
Photo-on-Demand Synthesis	Chloroform (CHCl3), O2, UV Light	Avoids the use of phosgene gas, safer in-situ generation. organic-chemistry.orgkobe-u.ac.jp	Reduces toxic reagent use and operational complexity. organic-chemistry.org

Exploration of Novel Catalytic and Stereoselective Reaction Pathways

The pyridine (B92270) nucleus within 2-Methylpyridin-3-YL chloroformate offers unique opportunities for catalytic and stereoselective transformations. Research into the divergent reactivity of alkylpyridines with chloroformates has opened new avenues for selective functionalization. researchgate.net Palladium-catalyzed reactions, for instance, have demonstrated the ability to achieve selective allylation of 4-alkylpyridines by exploiting the formation of alkylidene dihydropyridine intermediates. researchgate.net Applying similar catalytic strategies to 2-Methylpyridin-3-YL chloroformate could enable precise modifications of its structure.

Furthermore, the reaction of cuprate reagents with pyridine in the presence of a chloroformate has been shown to produce 1,4-dihydropyridine (B1200194) derivatives. researchgate.net This type of reaction highlights the potential for developing novel catalytic cycles that could lead to a diverse range of functionalized pyridine-based molecules. The development of chiral catalysts for these transformations is a particularly exciting frontier, as it would allow for the synthesis of enantiomerically pure compounds, which are of high value in pharmaceutical and agrochemical research. The goal is to control the three-dimensional arrangement of atoms during a reaction, leading to specific stereoisomers.

Advanced Applications in Materials Science and Polymer Chemistry

Chloroformates are fundamental building blocks for the synthesis of polycarbonates and polyurethanes. researchgate.net The unique structure of 2-Methylpyridin-3-YL chloroformate, containing a pyridine moiety, makes it an attractive monomer for creating specialty polymers with tailored properties. Incorporating this pyridine unit into a polymer backbone could enhance thermal stability, alter solubility, introduce specific optical properties, or provide sites for metal coordination or post-polymerization modification.

The potential applications in materials science are broad. For instance, polymers derived from 2-Methylpyridin-3-YL chloroformate could be explored for use in:

Advanced Coatings: Creating materials with improved durability and specific surface properties.

Electronic Materials: The nitrogen-containing aromatic ring could be leveraged in the design of organic semiconductors or dielectric materials. bldpharm.com

Membranes: Developing polymers with selective permeability for gas separation or filtration applications.

Research in this area would involve the polymerization of 2-Methylpyridin-3-YL chloroformate with various diols and diamines to synthesize a library of new polycarbonates and polyurethanes. The resulting materials would then be characterized to understand the structure-property relationships.

Potential Application Area	Key Feature Conferred by Pyridine Moiety	Example of Use
Polymer Chemistry	Enhanced thermal stability, site for modification.	Synthesis of specialty polycarbonates and polyurethanes. researchgate.net
Materials Science	Unique electronic and optical properties.	Development of novel organic electronic materials. smolecule.com
Advanced Coatings	Improved adhesion and durability.	Protective coatings for various substrates.

Integration into Automated Synthesis and High-Throughput Experimentation Platforms

The modernization of chemical synthesis increasingly relies on automation and high-throughput experimentation to accelerate the discovery of new molecules and optimize reaction conditions. wikipedia.orgnih.gov The synthesis and reactions of 2-Methylpyridin-3-YL chloroformate are well-suited for integration into these platforms.

Automated synthesis systems, often utilizing flow chemistry, can improve the safety and reproducibility of reactions involving reactive intermediates like chloroformates. wikipedia.org The "photo-on-demand" synthesis, for example, could be readily adapted to a flow reactor, allowing for continuous and controlled production while minimizing the accumulation of hazardous substances. kobe-u.ac.jp

High-throughput screening (HTS) platforms enable the rapid evaluation of numerous reaction parameters in parallel. nih.govnih.gov For 2-Methylpyridin-3-YL chloroformate, HTS could be used to:

Screen a wide array of catalysts for novel transformations.

Quickly optimize reaction conditions (e.g., solvent, temperature, stoichiometry) for known reactions.

Explore its reactivity with a large library of different nucleophiles to rapidly generate novel derivatives for biological or materials screening. rsc.org

By combining automated synthesis with high-throughput screening, researchers can significantly accelerate the exploration of the chemical space around 2-Methylpyridin-3-YL chloroformate, leading to the faster discovery of new applications and more efficient synthetic processes. nih.gov